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Chlordecone Contamination in Caribbean Fish:
A Comparative Analysis

A comprehensive review of chlordecone levels across various fish species in the French West
Indies, detailing contamination levels, analytical methodologies, and the ecological pathways of
this persistent organic pollutant.

Fort-de-France, Martinique & Pointe-a-Pitre, Guadeloupe — Decades after its ban, the
persistent organochlorine pesticide chlordecone continues to contaminate the aquatic
ecosystems of Martinique and Guadeloupe. Used extensively in banana plantations from 1972
to 1993, this resilient chemical has seeped into soils and waterways, leading to significant
bioaccumulation in local fauna, particularly fish.[1] This guide provides a comparative analysis
of chlordecone levels in different fish species, offering crucial data for researchers, scientists,
and public health professionals.

Quantitative Analysis of Chlordecone
Contamination

Studies conducted in the coastal waters of Guadeloupe and Martinique have revealed
widespread contamination of marine life with chlordecone. The levels of contamination vary
significantly among different species, influenced by their habitat, diet, and trophic level.[2][3]
Detritivorous and omnivorous fish, especially those inhabiting mangrove ecosystems, have
been found to contain the highest concentrations of this pesticide.[4][5]
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Below is a summary of chlordecone concentrations measured in various fish species from the
marine waters of Guadeloupe and Martinique. The data is compiled from several research
studies and presented in micrograms per kilogram (pg/kg) of wet weight.

Mean Maximum
. . . . Chlordecone Chlordecone
Fish Species Trophic Group Location . .
Concentration Concentration
(ng/kg ww) (nglkg ww)
Oreochromis
mossambicus N
) Detritivore Guadeloupe 156.4+7.4 1036
(Mozambique
Tilapia)
Mugil cephalus
(Flathead Grey Detritivore Guadeloupe Not Specified 705
Mullet)
Mugil curema N »
] Detritivore Guadeloupe Not Specified 690
(White Mullet)
Centropomus
undecimalis ) -
Carnivore Guadeloupe Not Specified 628
(Common
Snook)
Chloroscombrus
chrysurus Planktivore Guadeloupe Not Specified 185
(Atlantic Bumper)
_ o N Martinique N
Wild Red Tilapia Not Specified i ) Not Specified 386 and 196
(Lézarde River)
Farmed Red - o -
o Not Specified Martinique Not Specified 132
Tilapia
Various Marine ) Guadeloupe & ) )
) Various o Highly variable up to 1000
Species Martinique

Data sourced from Dromard et al., 2016 and Coat et al., 2006.[2][6]
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It is important to note that in 17.9% of the samples analyzed in one extensive study,
chlordecone concentrations exceeded the maximum acceptable level of 20 pg/kg for fish as
set by French regulations.[1]

Experimental Protocols for Chlordecone Analysis

The accurate quantification of chlordecone in fish tissues is critical for monitoring and risk
assessment. The following is a generalized protocol based on methodologies reported in the
cited research.[2]

1. Sample Preparation:
» Fish samples are collected from various locations.

e Muscle tissue (fillet) is typically used for analysis. For smaller organisms, the entire body
may be homogenized.

e Samples are homogenized to ensure a uniform consistency.

2. Extraction:

o A known weight of the homogenized tissue is subjected to solvent extraction.

« Commonly used solvents include a mixture of hexane and acetone or pentane and acetone.
e The extraction is performed to isolate the lipophilic chlordecone from the tissue matrix.

3. Clean-up:

e The solvent extract, containing lipids and other co-extracted compounds, undergoes a clean-
up procedure.

 Florisil, a magnesium silicate adsorbent, is often used in a column chromatography setup to
separate chlordecone from interfering substances.

4. Analytical Quantification:

e The purified extract is then concentrated and analyzed using one of the following methods:
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o Gas Chromatography with Electron Capture Detection (GC-ECD): A highly sensitive
technique for detecting halogenated compounds like chlordecone. The limit of
guantification for this method is typically around 5 pg/kg (wet weight).[2]

o High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS):
This method offers high selectivity and sensitivity, with a lower limit of quantification of
approximately 3 pg/kg (wet weight).[2]

Visualizing the Contamination Pathway and
Analysis Workflow

To better understand the processes of chlordecone contamination and analysis, the following
diagrams have been generated using Graphviz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [comparative analysis of Chlordecone levels in different
fish species]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668712#comparative-analysis-of-chlordecone-
levels-in-different-fish-species]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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